Cas no 2034392-97-5 (1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea)

• Product Name: 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea
• CAS No: 2034392-97-5
• MF: C₁₂H₁₆N₄O₄S
• MW: 312.344841003418
• CID: 6157064
• PubChem ID: 122246831
• Update Time: 2025-05-21

1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea
• 1-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-3-(1,3-thiazol-2-yl)urea
• 1-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(1,3-thiazol-2-yl)urea
• 1-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(thiazol-2-yl)urea
• 2034392-97-5
• F6573-4474
• AKOS032469585

• Inchi： 1S/C12H16N4O4S/c17-9-1-2-10(18)16(9)5-7-20-6-3-13-11(19)15-12-14-4-8-21-12/h4,8H,1-3,5-7H2,(H2,13,14,15,19)
• InChI Key： APKCNNSHXBATAE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NCCOCCN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 312.08922618g/mol
• Monoisotopic Mass: 312.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 129Ų

Additional information on 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea

1-{2-2-(2,5-Dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea: A Comprehensive Overview

The compound 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea, identified by the CAS number 2034392-97-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a urea group, a 1,3-thiazole ring, and a 2,5-dioxopyrrolidine moiety. These structural elements contribute to its versatile chemical properties and functional applications.

The urea group in this compound plays a crucial role in its reactivity and biological activity. Urea derivatives are widely studied for their ability to form hydrogen bonds, which makes them valuable in drug design and as building blocks in organic synthesis. The presence of the 1,3-thiazole ring further enhances the compound's stability and electronic properties. Thiazoles are known for their aromaticity and ability to participate in various chemical reactions, making them popular in medicinal chemistry for their potential as bioisosteres or pharmacophores.

The 2,5-dioxopyrrolidine moiety adds another layer of complexity to this molecule. This structure is often associated with cyclic amides and can influence the compound's solubility, permeability, and metabolic stability. Recent studies have highlighted the importance of such moieties in modulating the pharmacokinetic profiles of drug candidates. The integration of these three key components—urea, thiazole, and dioxopyrrolidine—creates a molecule with multifaceted applications across diverse scientific domains.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the urea group typically involves the reaction of an amine with carbon dioxide or its equivalents under appropriate conditions. The thiazole ring can be synthesized via cyclization reactions involving thiols and aldehydes or ketones. The dioxopyrrolidine moiety is often formed through the condensation of amino acids or related compounds with carbonyl groups. These individual steps can be combined in a convergent synthetic strategy to assemble the entire molecule efficiently.

The compound's properties make it an attractive candidate for several applications. In the field of pharmacology, it has shown promise as a potential lead compound for drug discovery. Its ability to form hydrogen bonds and its aromatic thiazole ring suggest that it could interact with various biological targets, such as enzymes or receptors. Recent research has focused on optimizing its bioavailability and efficacy by modifying its substituents or incorporating additional functional groups.

In materials science, this compound could serve as a precursor for advanced materials with tailored properties. Its urea group may enable cross-linking reactions, leading to the formation of polymers or gels with specific mechanical or thermal characteristics. The thiazole ring could also contribute to electronic properties, making it suitable for applications in organic electronics or optoelectronics.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential. Given its complex structure, it may undergo various transformations under different environmental conditions. Studies on its persistence and biodegradability are ongoing to ensure that its use does not pose risks to ecosystems.

In conclusion, 1-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-3-(1,3-thiazol-2-yl)urea (CAS No: 2034392-97-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure combines functional groups that offer diverse chemical reactivity and biological activity. As research continues to uncover its full range of applications and optimize its properties, this compound stands at the forefront of innovative developments in chemistry and pharmacology.